Cas no 1804731-28-9 (3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804731-28-9
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4834067
• Update Time: 2025-08-03

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-5-3(17-7(8,9)10)2-13-6(4(5)11)18(12,14)15/h2H,1H3,(H2,12,14,15)
• InChI Key： LQTFHHNFAVZXKN-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1S(N)(=O)=O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide

Comprehensive Overview of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804731-28-9)

The compound 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804731-28-9) is a highly specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for heterocyclic compounds like 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound's pyridine core and sulfonamide functional group contribute to its versatility, enabling interactions with biological targets such as enzymes and receptors. Its trifluoromethoxy group enhances metabolic stability, a critical factor in drug design and agrochemical formulations.

The synthesis of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide involves multi-step organic reactions, including halogenation, etherification, and sulfonamide formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 1804731-28-9 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its molecular weight and solubility profile are also key parameters for researchers optimizing its use in various applications.

One of the most discussed topics in the context of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide is its potential role in addressing antimicrobial resistance. With the rise of drug-resistant pathogens, scientists are exploring new sulfonamide-based therapeutics to combat infections. This compound's structural features align with the search for next-generation antibiotics, making it a subject of ongoing research. Additionally, its application in crop science is gaining traction, as it may contribute to the development of sustainable pest control solutions.

From an industrial perspective, 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide is often sourced from specialized chemical suppliers who adhere to stringent quality standards. Its storage and handling require attention to stability under varying temperatures and compatibility with other reagents. Researchers frequently inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic purity, which are essential for reproducibility in experiments.

In conclusion, 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804731-28-9) represents a compelling example of how functionalized pyridines can drive innovation in life sciences and agriculture. Its combination of halogenated, alkoxy, and sulfonamide groups offers a rich platform for further exploration. As the scientific community continues to tackle global challenges like disease treatment and food security, compounds like this will remain at the forefront of cutting-edge research.